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Compound of Interest

Compound Name: Nonanenitrile

Cat. No.: B147369

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of octyl
cyanide (also known as nonanenitrile). The information is presented to be a valuable resource
for laboratory and research applications, with a focus on clarity and practical utility. This
document summarizes key quantitative data, details relevant experimental protocols for their
determination, and includes a visual representation of a standard experimental workflow.

Core Physical Properties of Octyl Cyanide

Octyl cyanide is an organic compound with the chemical formula CoH17N. It is a nitrile that is of
interest in various chemical synthesis and research applications. A thorough understanding of
its physical properties is essential for its proper handling, use in reactions, and for the
purification of products.

Quantitative Data Summary

The physical properties of octyl cyanide are summarized in the table below for easy reference
and comparison. These values represent commonly cited figures in chemical literature and
databases.
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Physical Property Value Units
Molecular Formula CoH17N

Molecular Weight 139.24 g/mol
Density 0.822 (at 25 °C) g/mL
Boiling Point 224 °C
Melting Point -34 to -35 °C
Refractive Index 1.426 (at 20 °C)

Solubility Insoluble in water

Clear colorless to light
Appearance o
yellow/orange liquid

Note: The exact values for physical properties can vary slightly depending on the experimental
conditions and the purity of the sample.

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of liquid compounds like octyl cyanide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic constant at a given
pressure.[1]

Methodology: Distillation Method[2]

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

o Sample Preparation: A small volume of octyl cyanide is placed in the round-bottom flask,
along with a few boiling chips to ensure smooth boiling.
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e Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.

o Temperature Reading: The temperature is recorded when it becomes constant. This stable
temperature reading is the boiling point of the liquid.[2]

Methodology: Micro Boiling Point Determination (Thiele Tube Method)[3]

o Sample Preparation: A small amount of octyl cyanide is placed in a fusion tube. A capillary
tube, sealed at one end, is inverted and placed in the fusion tube with the open end
submerged in the liquid.

o Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point oil.

e Heating: The Thiele tube is gently heated, and the temperature is monitored.

e Observation: As the liquid heats, a stream of bubbles will emerge from the capillary tube. The
heating is then stopped.

e Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point.[3]

Determination of Density

Density is the mass of a substance per unit volume. It is a fundamental physical property that
can be used to identify a substance.

Methodology: Using a Graduated Cylinder and Balance[4]

o Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is determined using an
analytical balance.

¢ Volume Measurement: A known volume of octyl cyanide is carefully added to the graduated
cylinder. The volume is read from the bottom of the meniscus.

e Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the octyl cyanide
is measured.
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o Calculation: The mass of the octyl cyanide is calculated by subtracting the mass of the empty
cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[4]

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this occurs at a sharp, well-defined temperature.[5] Since octyl cyanide
has a very low melting point (-34 °C), this determination requires a specialized low-temperature
apparatus.

Methodology: Capillary Tube Method with Low-Temperature Bath[6]

o Sample Preparation: A small amount of solidified octyl cyanide is introduced into a capillary
tube.

o Apparatus Setup: The capillary tube is attached to a low-temperature thermometer and
placed in a cooling bath (e.g., a dry ice/acetone bath).

e Cooling and Observation: The bath is allowed to slowly warm up.

e Melting Point Range: The temperature at which the first drop of liquid appears and the
temperature at which the entire solid has melted are recorded. This range is the melting
point.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is dependent on
temperature and the wavelength of light used.[7]

Methodology: Using a Refractometer

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

o Sample Application: A few drops of octyl cyanide are placed on the prism of the
refractometer.
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e Measurement: The instrument is adjusted until the dividing line between the light and dark
fields is sharp and centered. The refractive index is then read from the scale.

o Temperature Control: The temperature should be controlled and recorded as the refractive
index is temperature-dependent.

Visualizations
Experimental Workflow for Boiling Point Determination

The following diagram illustrates the logical steps involved in determining the boiling point of a
liquid using the micro-boiling point method.
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Workflow for Micro Boiling Point Determination

Prepare Sample:
Place octyl cyanide in fusion tube.
Insert inverted sealed capillary tube.

'

Setup Apparatus:
Attach fusion tube to thermometer.
Place in Thiele tube with oil.

'

Heat Sample:
Gently heat the Thiele tube.
Observe for a steady stream of bubbles.

'

Cool Sample:
Stop heating.
Observe the capillary tube.

'

Record Boiling Point:
Note the temperature when the
liquid enters the capillary tube.

Click to download full resolution via product page

Caption: Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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